![molecular formula C16H25NO3S B272399 Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether](/img/structure/B272399.png)
Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether
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Overview
Description
Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether, also known as BMS-986165, is a small molecule inhibitor that has been developed as a potential treatment for autoimmune diseases such as psoriasis and psoriatic arthritis. It works by selectively targeting and inhibiting the activity of the TYK2 enzyme, which is involved in the signaling pathway of certain cytokines that contribute to inflammation.
Mechanism of Action
Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether works by selectively targeting and inhibiting the activity of the TYK2 enzyme, which is involved in the signaling pathway of certain cytokines that contribute to inflammation. By blocking this pathway, this compound reduces the production of pro-inflammatory cytokines and helps to alleviate symptoms of autoimmune diseases.
Biochemical and Physiological Effects
This compound has been shown to effectively reduce inflammation and improve symptoms of psoriasis and psoriatic arthritis in preclinical models. It has also been found to have a favorable safety profile, with no significant adverse effects observed in clinical trials.
Advantages and Limitations for Lab Experiments
One advantage of Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether is its selectivity for the TYK2 enzyme, which reduces the risk of off-target effects. However, one limitation is that it may not be effective for all autoimmune diseases, as the signaling pathways involved in different diseases can vary.
Future Directions
There are several potential future directions for research on Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether. One area of interest is its potential as a treatment for other autoimmune diseases, such as inflammatory bowel disease and multiple sclerosis. Another area of focus is the development of combination therapies that target multiple cytokine signaling pathways to achieve more effective and durable responses. Additionally, further studies are needed to better understand the long-term safety and efficacy of this compound in clinical settings.
Synthesis Methods
The synthesis of Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether involves several steps, starting with the reaction of 5-methyl-2-nitrophenol with butyl lithium to form the corresponding lithium salt. This is followed by the addition of 1-piperidinesulfonyl chloride to form the desired intermediate, which is then treated with sodium hydride and butyl iodide to yield the final product.
Scientific Research Applications
Butyl 5-methyl-2-(1-piperidinylsulfonyl)phenyl ether has been the subject of extensive scientific research, with numerous studies investigating its potential as a treatment for autoimmune diseases. In preclinical models, it has been shown to effectively reduce inflammation and improve symptoms of psoriasis and psoriatic arthritis.
properties
Molecular Formula |
C16H25NO3S |
---|---|
Molecular Weight |
311.4 g/mol |
IUPAC Name |
1-(2-butoxy-4-methylphenyl)sulfonylpiperidine |
InChI |
InChI=1S/C16H25NO3S/c1-3-4-12-20-15-13-14(2)8-9-16(15)21(18,19)17-10-6-5-7-11-17/h8-9,13H,3-7,10-12H2,1-2H3 |
InChI Key |
SNAMDACVPABQEF-UHFFFAOYSA-N |
SMILES |
CCCCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCCCC2 |
Canonical SMILES |
CCCCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCCCC2 |
Origin of Product |
United States |
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